
physicochemical properties of 7-ethyltryptophol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(7-ethyl-1H-indol-3-yl)ethanol

Cat. No.: B118839 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 7-Ethyltryptophol

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Ethyltryptophol is a crucial intermediate in the synthesis of Etodolac, a widely used non-

steroidal anti-inflammatory drug (NSAID). A thorough understanding of its physicochemical

properties is essential for optimizing synthesis, purification, formulation, and for predicting its

behavior in biological systems. This technical guide provides a comprehensive overview of the

core physicochemical characteristics of 7-ethyltryptophol, details the standard experimental

methodologies for their determination, and visualizes key related processes, including its

relevant biological pathway, chemical synthesis, and purification workflows.

Core Physicochemical Properties
The physicochemical properties of 7-ethyltryptophol have been reported across various

sources. These values are critical for laboratory handling, process development, and regulatory

documentation. A summary of these properties is presented below.

Data Presentation
The quantitative data for 7-ethyltryptophol are summarized in Table 1. Discrepancies in

reported values may arise from different experimental conditions, methods, or sample purity.
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Property Value

IUPAC Name 2-(7-ethyl-1H-indol-3-yl)ethanol

CAS Number 41340-36-7

Molecular Formula C₁₂H₁₅NO

Molecular Weight 189.25 g/mol

Appearance
White to pale yellow or pale beige

solid/crystalline powder.[1][2]

Melting Point 44-45 °C[3][4]; 50 °C[5]; 60-64 °C[1]

Boiling Point
377.8 ± 27.0 °C at 760 mmHg[3][4]; 310.4 °C at

760 mmHg[6][7]; 270–272 °C[1]

Density
1.1 ± 0.1 g/cm³[3][4]; 1.08 g/cm³[6][7]; 1.160

g/cm³[1]

Solubility

Slightly soluble in water; Soluble in alcohol,

ether, ethanol, methanol, and DMSO; Slightly

soluble in chloroform.[1][2][6][7]

Partition Coefficient (LogP) 2.28[4]; 1.67[6][7]; 2.37[8]

pKa 14.98 ± 0.10 (Predicted)

Flash Point 182.3 ± 23.7 °C[3][4]; 188.1 °C[6][7]; 118 °C[1]

Biological Activity and Signaling Pathway
7-Ethyltryptophol is the key precursor for the synthesis of Etodolac.[9] The therapeutic effects

of Etodolac are attributed to its ability to inhibit prostaglandin synthesis.[9] Etodolac functions

as a non-steroidal anti-inflammatory drug (NSAID) by inhibiting the cyclooxygenase (COX)

enzymes, with some selectivity towards COX-2 over COX-1.[3][7] The COX enzymes are

responsible for converting arachidonic acid into prostaglandin H₂ (PGH₂), the precursor for

various pro-inflammatory prostaglandins (e.g., PGE₂) and thromboxanes.[1][10] By blocking

this pathway, Etodolac reduces the levels of prostaglandins at the site of inflammation, thereby

mitigating pain, fever, and swelling.[3][7]
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Crude 7-Ethyltryptophol

1. Dissolve in Organic Solvent
(e.g., Dichloromethane, Toluene)

2. Wash with Aqueous Acid
(e.g., 1N HCl) to Remove Impurities

3. Separate Aqueous & Organic Phases

4. Remove Organic Solvent
(Distillation)

5. Triturate/Recrystallize
Residue with Alkane Solvent

(e.g., Hexane)

6. Cool, Filter, and Dry

High-Purity 7-Ethyltryptophol
(Free-Flowing Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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